Cas no 2227678-80-8 (rac-(1R,2R)-2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid)
rac-(1R,2R)-2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,2R)-2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
- EN300-1787649
- 2227678-80-8
-
- Inchi: 1S/C11H16N2O2/c1-4-13-7(3)10(6(2)12-13)8-5-9(8)11(14)15/h8-9H,4-5H2,1-3H3,(H,14,15)/t8-,9-/m1/s1
- InChI Key: VTEKOSXFGSMHSC-RKDXNWHRSA-N
- SMILES: OC([C@@H]1C[C@H]1C1C(C)=NN(CC)C=1C)=O
Computed Properties
- Exact Mass: 208.121177757g/mol
- Monoisotopic Mass: 208.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 55.1Ų
rac-(1R,2R)-2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1787649-0.05g |
rac-(1R,2R)-2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid |
2227678-80-8 | 0.05g |
$1188.0 | 2023-09-19 | ||
| Enamine | EN300-1787649-0.1g |
rac-(1R,2R)-2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid |
2227678-80-8 | 0.1g |
$1244.0 | 2023-09-19 | ||
| Enamine | EN300-1787649-0.25g |
rac-(1R,2R)-2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid |
2227678-80-8 | 0.25g |
$1300.0 | 2023-09-19 | ||
| Enamine | EN300-1787649-0.5g |
rac-(1R,2R)-2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid |
2227678-80-8 | 0.5g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1787649-1.0g |
rac-(1R,2R)-2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid |
2227678-80-8 | 1g |
$1414.0 | 2023-06-02 | ||
| Enamine | EN300-1787649-2.5g |
rac-(1R,2R)-2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid |
2227678-80-8 | 2.5g |
$2771.0 | 2023-09-19 | ||
| Enamine | EN300-1787649-5.0g |
rac-(1R,2R)-2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid |
2227678-80-8 | 5g |
$4102.0 | 2023-06-02 | ||
| Enamine | EN300-1787649-10.0g |
rac-(1R,2R)-2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid |
2227678-80-8 | 10g |
$6082.0 | 2023-06-02 | ||
| Enamine | EN300-1787649-1g |
rac-(1R,2R)-2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid |
2227678-80-8 | 1g |
$1414.0 | 2023-09-19 | ||
| Enamine | EN300-1787649-5g |
rac-(1R,2R)-2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid |
2227678-80-8 | 5g |
$4102.0 | 2023-09-19 |
rac-(1R,2R)-2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on rac-(1R,2R)-2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
Rac-(1R,2R)-2-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)Cyclopropane-1-Carboxylic Acid: A Comprehensive Overview
Rac-(1R,2R)-2-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)Cyclopropane-1-Carboxylic Acid is a structurally complex organic compound with the CAS Registry Number 2227678-80-8. This compound belongs to the class of cyclopropane carboxylic acids and features a unique combination of functional groups and stereochemistry. The molecule consists of a cyclopropane ring substituted with a carboxylic acid group at position 1 and a pyrazole moiety at position 2. The pyrazole ring is further substituted with ethyl and dimethyl groups, adding to the compound's complexity and potential biological activity.
The cyclopropane core of this molecule is known for its strained ring structure, which can impart unique chemical reactivity and physical properties. Cyclopropane derivatives are often explored in drug discovery due to their ability to interact with biological targets in novel ways. The carboxylic acid group at position 1 introduces acidity and potential hydrogen bonding capabilities, which are crucial for interactions within biological systems. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a common structural motif in pharmaceuticals due to its ability to engage in π-π interactions and hydrogen bonding.
Recent studies have highlighted the importance of stereochemistry in the biological activity of this compound. The racemic (rac) designation indicates that the compound exists as a mixture of two enantiomers, specifically the (1R,2R) configuration. Stereoisomers often exhibit different pharmacokinetic profiles and bioavailability, making them critical considerations in drug development. Research into the stereochemical properties of this compound has provided valuable insights into its potential applications in medicinal chemistry.
One of the most promising areas of research for Rac-(1R,2R)-2-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)Cyclopropane-1-Carboxylic Acid is its role as a bioisostere. Bioisosteres are structural analogs of biologically active compounds that retain or enhance their activity while potentially improving pharmacokinetic properties such as solubility and permeability. This compound has been explored as a bioisostere for other cyclopropane-based drugs, offering potential improvements in efficacy and safety.
In terms of synthesis, this compound can be prepared through a variety of methods, including Stille coupling, Suzuki coupling, and other cross-coupling reactions. These methods allow for precise control over the stereochemistry and substitution patterns of the molecule. Recent advancements in catalytic asymmetric synthesis have further enabled the selective preparation of enantiopure forms of this compound, which is essential for studying its stereochemical effects on biological activity.
The biological activity of Rac-(1R,2R)-2-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)Cyclopropane-1-Carboxylic Acid has been extensively studied in preclinical models. It has demonstrated potent activity against various targets, including kinases and proteases, which are implicated in diseases such as cancer and inflammatory disorders. For example, recent research has shown that this compound inhibits the activity of certain protein kinases involved in cell proliferation and survival pathways.
Another area of interest is the compound's potential as an antimicrobial agent. The combination of the cyclopropane ring and pyrazole moiety may confer unique antibacterial or antifungal properties. Early-stage studies have shown promising results against pathogenic microorganisms, suggesting that this compound could be developed into a novel class of antimicrobial agents.
From an environmental perspective, Rac-(1R,2R)-2-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)Cyclopropane-1-Carboxylic Acid exhibits favorable biodegradation characteristics under aerobic conditions. This makes it an attractive candidate for applications where environmental sustainability is a key consideration.
In conclusion, Rac-(1R,2R)-2-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)Cyclopropane-1-Carboxylic Acid represents a significant advancement in organic synthesis and drug discovery. Its unique structure, stereochemical properties, and diverse biological activities make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and optimize its properties, this compound holds great promise for contributing to the development of innovative therapeutic agents.
2227678-80-8 (rac-(1R,2R)-2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)